Cas no 1334374-04-7 (2-(1H-indol-1-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide)

• Product Name: 2-(1H-indol-1-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide
• CAS No: 1334374-04-7
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 6408173
• PubChem ID: 56724535
• Update Time: 2025-05-19

2-(1H-indol-1-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-1-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide
• 2-indol-1-yl-N-[2-(6-oxo-4-phenylpyrimidin-1-yl)ethyl]acetamide
• SR-01000926956
• 1334374-04-7
• 2-(1H-indol-1-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide
• 2-(1H-indol-1-yl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]acetamide
• SR-01000926956-1
• F6161-0178
• VU0533778-1
• AKOS024534082

• Inchi： 1S/C22H20N4O2/c27-21(15-25-12-10-18-8-4-5-9-20(18)25)23-11-13-26-16-24-19(14-22(26)28)17-6-2-1-3-7-17/h1-10,12,14,16H,11,13,15H2,(H,23,27)
• InChI Key： UHQWKBREQSGNBU-UHFFFAOYSA-N
• SMILES： C(NCCN1C=NC(C2=CC=CC=C2)=CC1=O)(=O)CN1C2=C(C=CC=C2)C=C1

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-(1H-indol-1-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide

Introduction to 2-(1H-indol-1-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide (CAS No. 1334374-04-7) and Its Emerging Applications in Chemical Biology

The compound 2-(1H-indol-1-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide, identified by its CAS number 1334374-04-7, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative exhibits a unique structural framework that has garnered significant attention due to its potential biological activities and mechanistic insights. The integration of an indole moiety with a dihydropyrimidine scaffold creates a versatile platform for further functionalization and exploration, making it a subject of intense interest in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of multi-target interactions and structure-based design. The presence of both indole and dihydropyrimidine components in 2-(1H-indol-1-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide suggests that it may interact with multiple biological targets, potentially offering therapeutic benefits through synergistic mechanisms. This dual functionality has been explored in several preclinical studies, where the compound has demonstrated promising activity against various disease models.

One of the most compelling aspects of this compound is its potential role in modulating key signaling pathways associated with inflammation, cancer, and neurodegenerative disorders. The indole ring, known for its pharmacological versatility, has been extensively studied for its anti-inflammatory and antioxidant properties. In contrast, the dihydropyrimidine moiety is frequently incorporated into bioactive molecules due to its ability to engage with enzymes such as kinases and phosphodiesterases. The combination of these two pharmacophores in 2-(1H-indol-1-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-y)ethylacetamide (CAS No. 1334374-04) creates a unique chemical entity with multifaceted biological relevance.

Recent studies have begun to elucidate the molecular interactions of this compound using cutting-edge techniques such as X-ray crystallography and computational modeling. These approaches have provided valuable insights into how the indole and dihydropyrimidine components interact with their respective targets, revealing key binding pockets and hydrogen bonding interactions. Such detailed structural information is crucial for optimizing the compound's pharmacokinetic properties and enhancing its therapeutic efficacy.

The synthesis of 2-(1H-indol-1-y)l-N--(6--oxo--4--phenyl--1,6--dihydropyrimidin--1--yl)ethylacetamide (CAS No. 1334374--04) has also been refined through modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. These advances have not only improved the yield and purity of the compound but have also enabled the preparation of analogs with tailored biological activities. Such synthetic flexibility is essential for exploring the full potential of this molecule in drug development.

In addition to its intrinsic biological activity, 2-(1H-indol--1-y)l-N--(6--oxo--4--phenyl--1,6--dihydropyrimidin--1--yl)ethylacetamide (CAS No. 1334374--) serves as a valuable scaffold for structure-based drug design. By leveraging computational tools such as molecular docking and virtual screening, researchers can identify novel derivatives with enhanced potency and selectivity. This approach has been particularly effective in identifying compounds that can overcome resistance mechanisms associated with existing therapeutics.

The compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that it may play a role in precision medicine, where it can be tailored to target specific genetic or molecular profiles associated with disease. This personalized approach aligns with the broader goals of modern medicine to deliver targeted treatments that minimize side effects while maximizing efficacy.

Furthermore, the environmental sustainability of synthesizing 2-(1H-indol-l-y)l-N----(6---oxo---4---phenyl---l , 6---dih ydro pyrimidin-l - y l)ethylacetamide (CAS No . 13343 74--) has been considered in recent years . Green chemistry principles have been applied to develop more efficient and eco-friendly synthetic routes , reducing waste generation and minimizing hazardous byproducts . These efforts are critical for ensuring that pharmaceutical development remains sustainable in the long term.

The future prospects for this compound are promising , with ongoing research aimed at uncovering new mechanisms of action and expanding its therapeutic applications . Collaborative efforts between academia and industry are essential for translating these findings into clinical reality . By combining experimental data with computational modeling , researchers can accelerate the discovery process and bring innovative treatments to patients more quickly.

In conclusion , 2-(lH-indol-l-y l)-N----(6---oxo---4---phenyl---l , 6---dih ydro pyrimidin-l - y l)ethylacetamide (CAS No . 13343 74--) stands as a remarkable example of how structural innovation can lead to significant advancements in chemical biology . Its unique combination of pharmacophores , coupled with recent breakthroughs in synthetic chemistry and drug design , positions it as a promising candidate for future therapeutic applications . As research continues to unfold , this compound is poised to make meaningful contributions to human health and well-being.